Cas no 1804062-94-9 (2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole)

• Product Name: 2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole
• CAS No: 1804062-94-9
• MF: C₉H₆BrIN₂O
• MW: 364.965213298798
• CID: 4816264
• Update Time: 2025-05-24

2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole

• Inchi： 1S/C9H6BrIN2O/c10-3-8-12-7-2-6(11)1-5(4-14)9(7)13-8/h1-2,4H,3H2,(H,12,13)
• InChI Key： WLQWAMZZGLBOKV-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C2=C(C=1)NC(CBr)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole

Introduction to 2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole (CAS No. 1804062-94-9)

2-Bromomethyl-7-formyl-5-iodo-1H-benzimidazole (CAS No. 1804062-94-9) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the benzimidazole family, which is well-known for its broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The presence of multiple functional groups, such as a bromomethyl group, a formyl group, and an iodo substituent, makes this molecule a valuable intermediate in synthetic chemistry and drug development.

The bromomethyl group at the 2-position of the benzimidazole ring introduces reactivity that allows for further functionalization, making it a useful building block for constructing more complex molecules. The formyl group at the 7-position can participate in condensation reactions, forming Schiff bases or other heterocyclic derivatives. Additionally, the iodo substituent at the 5-position provides a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in medicinal chemistry to introduce aryl or vinyl groups into a molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of benzimidazole derivatives. The combination of these functional groups in 2-bromomethyl-7-formyl-5-iodo-1H-benzimidazole suggests that it may exhibit a range of biological activities. For instance, the bromomethyl group can be used to attach pharmacophores that target specific receptors or enzymes, while the formyl group can be converted into amides or esters to modify solubility and bioavailability.

One of the most promising areas of research involving this compound is its application in anticancer drug development. Benzimidazole derivatives have been shown to inhibit various kinases and other enzymes involved in cancer cell proliferation and survival. The reactivity of the bromomethyl and formyl groups allows for the design of molecules that can selectively bind to cancer-specific targets. Furthermore, the iodo substituent can be used to link this compound to other pharmacophores through cross-coupling reactions, creating hybrid molecules with enhanced potency and selectivity.

Another area where 2-bromomethyl-7-formyl-5-iodo-1H-benzimidazole shows promise is in the development of antiviral agents. The benzimidazole core is known to interact with viral proteins and nucleic acids, making it a suitable scaffold for designing inhibitors of viral replication. The presence of multiple reactive sites on this compound allows for modifications that can improve its binding affinity and reduce resistance development. Recent studies have demonstrated that benzimidazole derivatives can inhibit enzymes essential for viral replication, such as proteases and polymerases.

The synthetic utility of 2-bromomethyl-7-formyl-5-iodo-1H-benzimidazole extends beyond pharmaceutical applications. It serves as a valuable intermediate in organic synthesis, enabling the construction of complex heterocyclic frameworks through various reactions. For example, the bromomethyl group can be used to attach alcohols or thiols via nucleophilic addition reactions, while the formyl group can undergo condensation with amines or hydrazines to form imines or hydrazones. These reactions are fundamental in constructing more intricate molecular structures.

The iodo substituent at the 5-position also plays a crucial role in synthetic transformations. It can be readily converted into other functional groups through metal-catalyzed cross-coupling reactions. These reactions are highly versatile and allow for the introduction of aryl or vinyl groups at various positions on the benzimidazole ring. Such modifications can significantly alter the electronic properties and biological activities of the molecule.

In conclusion, 2-bromomethyl-7-formyl-5-iodo-1H-benzimidazole (CAS No. 1804062-94-9) is a multifunctional compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for designing novel drugs with applications in oncology and virology. Additionally, its synthetic versatility makes it an important intermediate in organic chemistry. As research continues to uncover new applications for this compound, it is likely to remain a key player in both academic and industrial settings.